Cas no 42204-14-8 (Rhodium acetate)

• Product Name: Rhodium acetate
• CAS No: 42204-14-8
• MF: C₆H₉O₆Rh
• MW: 280.037564992905
• CID: 55528
• PubChem ID: 168478
• Update Time: 2025-05-20

Rhodium acetate Chemical and Physical Properties

Names and Identifiers

• Rhodium acetate
• Hexa(acetato)-mu-oxotris(aqua)trirhodium(III) acetate
• RHODIUM ACETATE HYDRATE
• Hexa(acetato)-μ-oxotris(aqua)trirhodium(III) acetate
• Hexa(acetato)-β-oxotris(aqua)trirhodium(III) acetate
• Hexa(acetato)-^M-oxotris(aqua)trirhodiuM(III) acetate
• Aceticacid, rhodium salt (9CI)
• MFCD22495369
• AKOS015837572
• EINECS 255-707-9
• F82329
• SVOOVMQUISJERI-UHFFFAOYSA-K
• DTXSID1067178
• rhodiumacetate
• Acetic acid, rhodium(3+) salt
• NS00084197
• rhodium(iii)acetate
• A911874
• 26105-49-7
• Rhodium(3+) acetate
• 42204-14-8
• diacetoxyrhodium or rhodium acetate
• rhodium(3+) triacetate
• rhodium(3+);triacetate
• RHODIUM(III) ACETATE
• EINECS 247-460-0
• AMY22485
• Acetic acid, rhodium(3+) salt (3:1)

• MDL： MFCD01074923
• Inchi： 1S/3C2H4O2.Rh/c3*1-2(3)4;/h3*1H3,(H,3,4);/q;;;+3/p-3
• InChI Key： SVOOVMQUISJERI-UHFFFAOYSA-K
• SMILES： [Rh+3].[O-]C(C)=O.[O-]C(C)=O.[O-]C(C)=O

Computed Properties

• Exact Mass: 791.83600
• Monoisotopic Mass: 222.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 161
• XLogP3: Not determined
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: powder
• Boiling Point: 117.1 °C at 760 mmHg
• Flash Point: 40 °C
• PSA: 221.02000
• LogP: -0.16470
• Solubility: Soluble

Rhodium acetate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H341,H319
• Warning Statement： P280,P281,P305
  P351
  P338,P308
  P313,P405,P501A
• Hazardous Material transportation number：1759
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Rhodium acetate

Professional Introduction to Rhodium acetate (CAS No: 42204-14-8)

Rhodium acetate, with the chemical formula C₄H₈O₄Rh, is a versatile and highly valuable coordination compound widely utilized in the field of catalysis, organic synthesis, and material science. As a member of the rhodium-based catalysts, it has garnered significant attention due to its unique chemical properties and broad applicability. This compound, identified by its CAS number 42204-14-8, is particularly renowned for its role in facilitating various cross-coupling reactions, which are pivotal in modern pharmaceutical and fine chemical manufacturing.

The significance of Rhodium acetate lies in its ability to act as a homogeneous catalyst, enabling efficient and selective transformations of organic molecules. Among its most notable applications is its use in the palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions. These reactions are fundamental in constructing complex molecular architectures, which are essential for the development of novel drugs and advanced materials. The compound's ability to facilitate these reactions under mild conditions with high yields has made it indispensable in both academic research and industrial processes.

In recent years, research has focused on enhancing the efficiency and sustainability of catalytic processes. One area of particular interest is the development of ligand systems that can improve the selectivity and reduce the metal loading in rhodium-catalyzed reactions. Recent studies have demonstrated that certain bidentate ligands can form stable complexes with rhodium acetate, leading to superior catalytic performance. These ligands not only enhance the reaction rates but also minimize byproduct formation, thereby improving overall process economics.

The application of Rhodium acetate extends beyond traditional organic synthesis into emerging fields such as polymer chemistry and nanotechnology. For instance, rhodium complexes have been explored as initiators for ring-opening polymerization, allowing for the synthesis of polymers with tailored properties. Additionally, the compound's ability to stabilize metal nanoparticles has opened new avenues in nanomaterial synthesis, where it serves as a crucial component in producing catalysts with enhanced surface area and reactivity.

Another exciting development is the use of Rhodium acetate in photocatalytic applications. Researchers have leveraged its unique electronic properties to design systems that can efficiently convert light energy into chemical energy. This approach holds promise for sustainable energy storage and conversion technologies. The compound's role in photocatalysis underscores its versatility and highlights its potential in addressing global challenges related to energy and environmental sustainability.

The pharmaceutical industry has also witnessed significant advancements through the utilization of rhodium catalysts. Rhodium acetate, being a key component in many catalytic systems, has been instrumental in synthesizing complex drug molecules with high precision. Its ability to facilitate C-H activation reactions has opened new pathways for drug discovery, enabling chemists to access previously unattainable molecular structures. These innovations have not only accelerated the development of new therapeutics but also improved their efficacy and safety profiles.

In conclusion, Rhodium acetate (CAS No: 42204-14-8) stands as a cornerstone in modern catalysis and synthetic chemistry. Its broad applicability across various industries underscores its importance as a research tool and industrial catalyst. As research continues to uncover new applications and improve existing processes, the role of this remarkable compound is poised to grow even further, driving innovation and progress in multiple scientific domains.